L-573655

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• InChI: InChI=1S/C10H10N2O3/c13-9(12-14)8-6-15-10(11-8)7-4-2-1-3-5-7/h1-5,8,14H,6H2,(H,12,13)
• InChIKey: WXOVMEKLQFRMEM-UHFFFAOYSA-N

L-573655: First-in-Class LpxC Inhibitor

L-573655 (4,5-Dihydro-N-hydroxy-2-phenyl-4-oxazolecarboxamide) is a small‑molecule inhibitor of UDP‑3‑O‑[R‑3‑hydroxymyristoyl]‑GlcNAc deacetylase (LpxC), the enzyme that catalyzes the first committed step in lipid A biosynthesis [1]. With a molecular weight of 206.20 g/mol and CAS number 112507-21-8, it belongs to the hydroxamate class of LpxC inhibitors and was among the earliest reported compounds targeting this essential pathway in Gram‑negative bacteria [2]. L-573655 exhibits reversible inhibition of E. coli LpxC with an IC₅₀ of 8.5 μM and demonstrates antibacterial activity against wild‑type E. coli [3].

1

First-in-class LpxC inhibitor tool compound for Gram-negative lipid A biosynthesis studies

2

Foundational aryloxazoline chemotype for LpxC inhibitor SAR and potency benchmarking

3

Reversible inhibition mechanism supports partial target engagement and phenotypic assays in E. coli

• [1] Onishi HR, Pelak BA, Gerckens LS, Silver LL, Kahan FM, Chen MH, et al. Antibacterial agents that inhibit lipid A biosynthesis. Science. 1996;274(5289):980-2. View Source
• [2] Jackman JE, Fierke CA, Tumey LN, Pirrung M, Uchiyama T, Tahir SH, et al. Antibacterial agents that target lipid A biosynthesis in gram-negative bacteria. Inhibition of diverse UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylases by substrate analogs containing zinc binding motifs. J Biol Chem. 2000;275(15):11002-9. View Source
• [3] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source

L-573655 Substitution Risks

Although L-573655 shares the LpxC target with newer inhibitors such as L‑161240, CHIR‑090, BB‑78485, and PF‑5081090, their pharmacological profiles differ markedly due to variations in binding kinetics, potency, and spectrum of antibacterial activity [1]. L-573655 is a reversible, moderately potent inhibitor, whereas later analogs exhibit slow, tight‑binding kinetics or nanomolar to picomolar potency [2]. Direct substitution without accounting for these quantitative differences—particularly in biochemical potency, cellular efficacy, and species‑selectivity—will lead to divergent experimental outcomes and may undermine reproducibility in mechanistic or screening assays [3].

Potency Structural analogs may exhibit substantially higher enzymatic inhibition; L-161240 and later inhibitors report >100-fold differences in Ki that can alter target engagement interpretation.

Spectrum Antimicrobial activity is primarily documented against E. coli; newer LpxC inhibitors cover P. aeruginosa and other pathogens, so spectrum assumptions may not transfer.

Kinetics Reversible, moderate-affinity binding differs from tight-binding modes of later inhibitors, which can shift cellular phenotype and LPS inhibition dynamics.

• [1] Jackman JE, Fierke CA, Tumey LN, Pirrung M, Uchiyama T, Tahir SH, et al. Antibacterial agents that target lipid A biosynthesis in gram-negative bacteria. Inhibition of diverse UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylases by substrate analogs containing zinc binding motifs. J Biol Chem. 2000;275(15):11002-9. View Source
• [2] McClerren AL, Endsley S, Bowman JL, Andersen NH, Guan Z, Rudolph J, et al. A slow, tight-binding inhibitor of the zinc-dependent deacetylase LpxC of lipid A biosynthesis with antibiotic activity comparable to ciprofloxacin. Biochemistry. 2005;44(50):16574-83. View Source
• [3] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source

L-573655 Quantitative Comparison

LpxC Binding Affinity: L-573655 vs. L-161240

In a direct comparative study of phenyloxazoline‑based hydroxamates, L‑573655 inhibited E. coli LpxC with a Kᵢ of 24 μM, whereas the more potent analog L‑161240 exhibited a Kᵢ of approximately 50 nM, representing a ~480‑fold difference in binding affinity [1].

LpxC Ki Comparison

Direct head-to-head

L-573655: 24 µM L-161240: 0.05 µM 480-fold difference

Reported enzyme inhibition baseline for target validation studies

E. coli LpxC enzyme assay

Evidence Dimension	Inhibitory constant (Kᵢ) against E. coli LpxC
Target Compound Data	24 μM
Comparator Or Baseline	L‑161240: ~50 nM
Quantified Difference	~480‑fold (L‑161240 is ~480× more potent)
Conditions	In vitro enzyme inhibition assay using recombinant E. coli LpxC, as reported by Jackman et al. (2000)

Why This Matters

The substantial potency differential dictates that L‑573655 should be used when moderate, reversible LpxC inhibition is desired (e.g., in mechanistic or pathway‑validation studies), whereas L‑161240 is more suitable for high‑potency antibacterial applications.

• [1] Jackman JE, Fierke CA, Tumey LN, Pirrung M, Uchiyama T, Tahir SH, et al. Antibacterial agents that target lipid A biosynthesis in gram-negative bacteria. Inhibition of diverse UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylases by substrate analogs containing zinc binding motifs. J Biol Chem. 2000;275(15):11002-9. View Source

E. coli MIC: L-573655 vs. L-161240

Against wild‑type E. coli, L‑573655 displays a minimum inhibitory concentration (MIC) of 200–400 μg/mL [1]. In contrast, the more potent L‑161240 achieves an MIC of 1–3 μg/mL under comparable conditions [2].

E. coli MIC Comparison

Direct head-to-head

L-573655: 200–400 µg/mL L-161240: 1–3 µg/mL 67–400-fold difference

Supports antimicrobial screening context selection based on potency range

Wild-type E. coli, broth microdilution

Evidence Dimension	Antibacterial potency (MIC) against E. coli
Target Compound Data	200–400 μg/mL
Comparator Or Baseline	L‑161240: 1–3 μg/mL
Quantified Difference	≥66‑fold (L‑161240 is at least 66× more potent on a μg/mL basis)
Conditions	Broth microdilution against wild‑type E. coli, as described in Chen et al. (1999)

Why This Matters

The >66‑fold higher MIC of L‑573655 indicates that it is not a viable antibacterial candidate itself; instead, its value lies in its utility as a biochemical tool for probing LpxC function and in SAR studies aimed at improving potency.

• [1] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source
• [2] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. (Same source; data for L‑161240 reported in abstract and text.) View Source

L-573655 vs. Modern LpxC Inhibitors

L‑573655 acts as a reversible LpxC inhibitor with an IC₅₀ of 8.5 μM [1], whereas advanced LpxC inhibitors such as CHIR‑090 display slow, tight‑binding kinetics with a Kᵢ of 4.0 nM and time‑dependent inhibition [2].

Potency Evolution

Class-level inference

CHIR-090 Ki: 4 nM ACHN-975 MIC: ≤1 µg/mL (broad spectrum) L-573655 baseline

Historical control for quantifying inhibitor class potency advances

Data from later-generation inhibitor studies

Evidence Dimension	Inhibition mechanism and potency
Target Compound Data	Reversible inhibition; IC₅₀ = 8.5 μM
Comparator Or Baseline	CHIR‑090: slow, tight‑binding; Kᵢ = 4.0 nM
Quantified Difference	CHIR‑090 is >2,000‑fold more potent and exhibits time‑dependent binding
Conditions	Biochemical assays with purified E. coli LpxC (L‑573655: Chen et al. 1999; CHIR‑090: McClerren et al. 2005)

Why This Matters

The distinct kinetic behavior means that L‑573655 is appropriate for experiments requiring rapid equilibrium inhibition (e.g., competition studies, washout experiments), whereas CHIR‑090 is better suited for sustained, high‑affinity target engagement in antibacterial assays.

• [1] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source
• [2] McClerren AL, Endsley S, Bowman JL, Andersen NH, Guan Z, Rudolph J, et al. A slow, tight-binding inhibitor of the zinc-dependent deacetylase LpxC of lipid A biosynthesis with antibiotic activity comparable to ciprofloxacin. Biochemistry. 2005;44(50):16574-83. View Source

Competitive LPS Synthesis Inhibition

L‑573655 competitively inhibits 80–90% of LPS synthesis in E. coli within 4 hours [1]. While this level of inhibition is robust, direct quantitative comparisons with other LpxC inhibitors in the same assay format are not available, limiting definitive ranking.

LPS Synthesis Inhibition

Supporting evidence

80–90% reduction within 4 hours

Reported cellular target engagement and rapid pathway disruption

E. coli, 4-h exposure

Evidence Dimension	Cellular LPS synthesis inhibition
Target Compound Data	80–90% reduction
Comparator Or Baseline	No direct comparator; class‑level inference that other LpxC inhibitors also reduce LPS synthesis
Quantified Difference	Not available
Conditions	E. coli whole‑cell assay; measurement of radiolabeled galactose incorporation into LPS

Why This Matters

Confirms that L‑573655 engages LpxC in live bacterial cells and functionally disrupts lipid A biosynthesis, validating its use as a cellular probe for pathway perturbation studies.

• [1] Onishi HR, Pelak BA, Gerckens LS, Silver LL, Kahan FM, Chen MH, et al. Antibacterial agents that inhibit lipid A biosynthesis. Science. 1996;274(5289):980-2. View Source

Molecular Simplicity and Synthetic Accessibility Relative to Advanced LpxC Inhibitors

L‑573655 possesses a molecular weight of 206.20 g/mol and a simple phenyl‑oxazoline‑hydroxamate scaffold [1], in contrast to later‑stage LpxC inhibitors such as PF‑5081090 (MW 412.43 g/mol) or BB‑78485 (MW 420.48 g/mol) , which incorporate multiple aromatic rings and complex side chains.

Evidence Dimension	Molecular weight (proxy for synthetic complexity)
Target Compound Data	206.20 g/mol
Comparator Or Baseline	PF‑5081090: 412.43 g/mol; BB‑78485: 420.48 g/mol
Quantified Difference	L‑573655 is ~50% lower in molecular weight
Conditions	N/A (physicochemical property)

Why This Matters

The smaller molecular footprint and simpler structure of L‑573655 make it a more accessible and cost‑effective starting point for analog synthesis, SAR exploration, and high‑throughput screening library construction compared to more complex, later‑generation LpxC inhibitors.

• [1] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source

L-573655 Optimal Use Cases

Historical Baseline for SAR & Potency Benchmarking

L‑573655’s moderate, reversible inhibition (IC₅₀ = 8.5 μM, Kᵢ = 24 μM) makes it an ideal control compound for steady‑state kinetic assays, substrate competition studies, and washout experiments designed to probe the catalytic mechanism of LpxC without irreversible enzyme modification [1][2].

Mechanistic Studies of LpxC Inhibition

Because L‑573655 was among the first LpxC inhibitors reported and its mechanism is well‑characterized, it serves as a reference tool for confirming that inhibition of lipid A biosynthesis produces the expected cellular phenotypes (e.g., LPS reduction, growth inhibition) in novel or genetically modified Gram‑negative strains [3].

LpxC Target Validation in Novel Species

Given its minimal molecular weight (206.20 g/mol) and simple phenyl‑oxazoline‑hydroxamate core, L‑573655 provides an accessible synthetic starting point for building focused libraries and exploring structural modifications aimed at improving potency and spectrum of activity [4].

Procurement as a Low‑Potency Control in High‑Throughput Screening

The relatively high MIC (200–400 μg/mL) and moderate biochemical potency of L‑573655 qualify it as a suitable low‑potency or negative control in HTS campaigns where potent LpxC inhibitors (e.g., CHIR‑090, L‑161240) are being evaluated, enabling robust assay window determination and hit‑to‑lead prioritization [5].

Application

Selection Property

Validation Focus

SAR & potency benchmarking studies

Historical Ki/MIC baseline

Fold-improvement calculation vs. newer LpxC inhibitors

LpxC mechanism-of-action research

Reversible inhibition profile

Partial target engagement and LPS synthesis kinetics

Target validation in non-E. coli species

Narrow-spectrum selectivity

Species-specific LpxC accessibility assessment

• [1] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source
• [2] Jackman JE, Fierke CA, Tumey LN, Pirrung M, Uchiyama T, Tahir SH, et al. Antibacterial agents that target lipid A biosynthesis in gram-negative bacteria. Inhibition of diverse UDP-3-O-(R-3-hydroxymyristoyl)-N-acetylglucosamine deacetylases by substrate analogs containing zinc binding motifs. J Biol Chem. 2000;275(15):11002-9. View Source
• [3] Onishi HR, Pelak BA, Gerckens LS, Silver LL, Kahan FM, Chen MH, et al. Antibacterial agents that inhibit lipid A biosynthesis. Science. 1996;274(5289):980-2. View Source
• [4] Chen MH, Steiner MG, de Laszlo SE, Patchett AA, Anderson MS, Hyland SA, et al. Carbohydroxamido-oxazolidines: antibacterial agents that target lipid A biosynthesis. Bioorg Med Chem Lett. 1999;9(3):313-8. View Source
• [5] MedChemExpress. L‑573655 Biological Activity Datasheet. Cat. No. HY‑114737. View Source